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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with d-Atabrine dihydrochloride. Adherence to

these procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment.

d-Atabrine dihydrochloride, also known as quinacrine dihydrochloride, is a compound that

requires careful handling due to its potential health hazards. It is classified as harmful if

swallowed, a cause of skin irritation, a cause of serious eye irritation, and may cause

respiratory irritation.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for d-Atabrine
dihydrochloride.
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Parameter Value Source

Storage Temperature

Powder Form
4°C (sealed) or -20°C for up to

3 years
[1][2]

In Solvent

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

[1][3]

Solubility

Water Soluble, clear to hazy [4]

DMSO
20 mg/mL (42.29 mM) or 5

mg/mL
[5][6]

Ethanol Approximately 30 mg/mL [5]

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling d-Atabrine
dihydrochloride to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Hand Protection

Nitrile gloves tested to a

relevant standard (e.g., EN

374, US F739). For prolonged

or frequent contact, a glove

with a protection class of 5 or

higher (breakthrough time

>240 minutes) is

recommended. For brief

contact, a class 3 or higher

(>60 minutes) is suitable.[7] If

double-gloving, one pair

should be under the gown cuff

and the other over.[8]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Safety glasses with side

shields or chemical goggles.[7]

A face shield should be worn

when there is a risk of

splashing.[8]

To protect against serious eye

irritation from dust or splashes.

[1]

Skin and Body Protection

A disposable, long-sleeved,

impervious procedure gown

made of polypropylene with a

polyethylene coating and knit

cuffs.[8]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a higher-level

respirator should be used

when weighing the neat

chemical or when there is a

possibility of aerosolization.[4]

[8]

To prevent respiratory tract

irritation from inhaling dust or

aerosols.[1]
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Operational Plan: Step-by-Step Handling
Procedures
Follow these steps to ensure the safe handling of d-Atabrine dihydrochloride from receipt to

disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

If the vial contains small volumes that may be entrapped in the seal, briefly centrifuge it on

a tabletop centrifuge to dislodge the material.[2]

Store the compound in a cool, well-ventilated, and locked area according to the

temperatures specified in the quantitative data table.[1] Keep the container tightly sealed

and protected from direct sunlight.[1]

Preparation and Handling:

Work in a designated area, such as a chemical fume hood or a well-ventilated space, to

avoid the formation and inhalation of dust and aerosols.[1]

Ensure an accessible safety shower and eye wash station are nearby.[1]

Don all required PPE before handling the compound.

When weighing the solid material, do so carefully to minimize dust generation.

If creating a stock solution, add the solvent slowly to the compound. To enhance solubility,

the tube can be heated to 37°C and sonicated.[6]

During Use:

Avoid all contact with eyes, skin, and clothing.[1]

Do not eat, drink, or smoke in the laboratory area where the compound is being handled.

[1]
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Wash hands thoroughly after handling, even if gloves were worn.[1]

Disposal Plan
Proper disposal of d-Atabrine dihydrochloride and contaminated materials is crucial to

prevent environmental contamination and potential harm to others.

Waste Collection:

All disposable materials that have come into contact with d-Atabrine dihydrochloride,

including gloves, absorbent paper, and pipette tips, must be considered contaminated

waste.

Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.

[9]

Disposal Procedure:

Dispose of all waste materials, including unused compounds and contaminated items, in

accordance with all applicable local, state, and federal regulations.[10]

Do not dispose of the compound down the drain or in regular trash.[10]

Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Eye Contact: Immediately flush the eyes with large amounts of water for several minutes,

removing contact lenses if present and easy to do so.[1] Seek prompt medical attention.

Skin Contact: Wash the affected skin area thoroughly with plenty of soap and water. Remove

contaminated clothing and shoes.[1]

Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide respiratory

support.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a physician

immediately.[1]
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Spill Cleanup:

Evacuate personnel from the immediate area.[10]

Wear full PPE, including respiratory protection.[10]

For small spills of the solid, dampen the material with water before transferring it to a

suitable container.[9] Use absorbent paper dampened with water to clean up any

remaining material.[9]

For solutions, absorb with a finely-powdered liquid-binding material like diatomite.[10]

Decontaminate surfaces by scrubbing with alcohol.[10]

Wash all contaminated surfaces with a soap and water solution.[9] Do not re-enter the

area until it has been verified as clean by a safety officer.[9]
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Safe Handling Workflow for d-Atabrine Dihydrochloride
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Caption: Logical workflow for the safe handling of d-Atabrine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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